Cas no 131637-19-9 (2H-Benzimidazol-2-one,1,3-dihydro-1-(2-propyn-1-yl)-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-1-(2-propyn-1-yl)-
• CAS No: 131637-19-9
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD04039725
• CID: 102295
• PubChem ID: 14894690
• Update Time: 2025-09-19

2H-Benzimidazol-2-one,1,3-dihydro-1-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-(2-propyn-1-yl)-
• 1-(2-Propyn-1-yl)-1,3-dihydro-2H-benzimidazol-2-one
• 2H-Benzimidazol-2-one,1,3-dihydro-1-(2-propynyl)-(9CI)
• SY296781
• F97577
• 1-(Prop-2-yn-1-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 131637-19-9
• 3-prop-2-ynyl-1H-benzimidazol-2-one
• 1-(Prop-2-ynyl)-1H-benzimidazol-2(3H)-one
• MFCD04039725
• 1-(2-Propynyl)benzimidazol-2(3H)-one

• MDL： MFCD04039725
• Inchi： 1S/C10H8N2O/c1-2-7-12-9-6-4-3-5-8(9)11-10(12)13/h1,3-6H,7H2,(H,11,13)
• InChI Key： ANFKQCGVPRSRIB-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1CC#C

Computed Properties

• Exact Mass: 171.05591
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 34.89